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Compound of Interest

Compound Name: 4-(Methylthio)thiophenol

Cat. No.: B072300 Get Quote

This guide provides a comprehensive overview of the key physical properties of 4-

(methylsulfanyl)benzenethiol (CAS No. 1122-97-0), a critical organosulfur compound utilized in

various research and development applications, including organic synthesis and drug

discovery. The following sections detail its fundamental physicochemical characteristics,

supported by experimental protocols and theoretical considerations to provide a holistic

understanding for researchers, scientists, and drug development professionals.

Molecular and Chemical Identity
4-(Methylsulfanyl)benzenethiol, also known as 4-(methylthio)benzenethiol or 4-

mercaptothioanisole, is a bifunctional aromatic compound containing both a thiol (-SH) and a

methylsulfanyl (-SCH₃) group.[1][2] This unique structure imparts specific reactivity and

physical characteristics that are crucial for its application in chemical synthesis.

Table 1: Chemical Identity of 4-(Methylsulfanyl)benzenethiol
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Identifier Value Source

CAS Number 1122-97-0 [1][3]

Molecular Formula C₇H₈S₂ [1][3]

Molecular Weight 156.27 g/mol [1][3]

InChI Key
KYMOWQQIZINTJZ-

UHFFFAOYSA-N
[4]

SMILES CSc1ccc(S)cc1 [1][4]

Core Physicochemical Properties
The physical state and behavior of 4-(methylsulfanyl)benzenethiol under various conditions are

dictated by its molecular structure. The presence of a polarizable sulfur atom and a hydrogen-

bonding thiol group influences its melting point, boiling point, and solubility.

Table 2: Summary of Physical Properties

Property Value Conditions Source

Appearance
Colorless to yellow

liquid or solid
Room Temperature [2][3]

Melting Point 19-23 °C - [2][3][4]

Boiling Point 116-117 °C 3 mmHg [3]

Density 1.19 g/cm³ - [3]

Refractive Index 1.6530 - [2][3]

Flash Point >110 °C (>230 °F) - [3]

Vapor Pressure 0.03 mmHg 25 °C [2][3]

Solubility

Soluble in organic

solvents like ethanol

and

dimethylformamide.

Room Temperature [3]
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Experimental Determination of Physical Properties
Accurate determination of physical properties is paramount for the safe handling, reaction

optimization, and quality control of 4-(methylsulfanyl)benzenethiol. The following section

outlines standardized protocols for these measurements.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)
The melting point provides a sharp indication of purity. DSC is a highly accurate method for its

determination.

Protocol:

Calibrate the DSC instrument using certified indium and tin standards.

Accurately weigh 1-3 mg of 4-(methylsulfanyl)benzenethiol into a standard aluminum DSC

pan.

Crimp the pan to ensure a good seal. An empty, sealed pan is used as a reference.

Place both the sample and reference pans into the DSC cell.

Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

The onset of the endothermic peak in the heat flow curve is recorded as the melting point.
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Sample Preparation DSC Analysis Data Interpretation

Calibrate DSC Weigh Sample (1-3 mg) Seal in Al Pan Load Sample & Reference Heat at 10 °C/min Record Heat Flow Identify Endothermic Peak Determine Onset Temperature

Spectroscopic Methods

Expected Data

4-(Methylsulfanyl)benzenethiol

IR Spectroscopy NMR Spectroscopy Mass Spectrometry

S-H stretch (2550-2600 cm⁻¹) ¹H: Ar-H, SH, CH₃

¹³C: Ar-C, CH₃
M⁺ peak at m/z = 156

Click to download full resolution via product page

Caption: Spectroscopic techniques for structural confirmation.

Safety and Handling
4-(Methylsulfanyl)benzenethiol possesses certain hazards that necessitate careful handling.

Hazards: It is classified as an irritant, particularly to the eyes. [3]May cause sensitization by

skin contact. [3]* Personal Protective Equipment (PPE): Wear suitable protective clothing,

gloves, and eye/face protection. [3]* Handling: Use in a well-ventilated area. Avoid contact

with skin and eyes. [5]* Storage: Store in a cool, dry, and well-ventilated place. [5][6]It is

sensitive to air. [2][3]

Conclusion
This technical guide has provided a detailed overview of the essential physical properties of 4-

(methylsulfanyl)benzenethiol. A thorough understanding of these characteristics, determined
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through rigorous experimental protocols, is fundamental for the effective and safe utilization of

this compound in research and development. The interplay of its functional groups dictates its

physical behavior, and a comprehensive grasp of this relationship is key to its successful

application in the synthesis of novel molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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